Cas no 1215515-58-4 (1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 1215515-58-4
• MF: C₂₃H₃₀ClN₃O
• MW: 399.95680475235
• CID: 5969407
• PubChem ID: 16805093
• Update Time: 2025-07-23

1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride
• 1-[2-(3,4-dimethylphenoxy)ethyl]-2-(piperidin-1-ylmethyl)benzimidazole:hydrochloride
• 1-(2-(3,4-dimethylphenoxy)ethyl)-2-(piperidin-1-ylmethyl)-1H-benzo[d]imidazole hydrochloride
• 1215515-58-4
• F3257-0276
• 1-[2-(3,4-dimethylphenoxy)ethyl]-2-[(piperidin-1-yl)methyl]-1H-1,3-benzodiazole hydrochloride
• 1-[2-(3,4-dimethylphenoxy)ethyl]-2-(piperidin-1-ylmethyl)benzimidazole;hydrochloride
• AKOS026683755

• Inchi： 1S/C23H29N3O.ClH/c1-18-10-11-20(16-19(18)2)27-15-14-26-22-9-5-4-8-21(22)24-23(26)17-25-12-6-3-7-13-25;/h4-5,8-11,16H,3,6-7,12-15,17H2,1-2H3;1H
• InChI Key： CWZKKQBFTZUAFP-UHFFFAOYSA-N
• SMILES： C1(CN2CCCCC2)N(CCOC2=CC=C(C)C(C)=C2)C2=CC=CC=C2N=1.[H]Cl

Computed Properties

• Exact Mass: 399.2077403g/mol
• Monoisotopic Mass: 399.2077403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų

Additional information on 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride

Comprehensive Overview of 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride (CAS No. 1215515-58-4)

The compound 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride (CAS No. 1215515-58-4) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities. The presence of a piperidinyl moiety and a dimethylphenoxy group in its structure enhances its potential interactions with biological targets, making it a subject of ongoing studies in drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. Researchers have explored the pharmacological properties of 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride due to its structural similarity to compounds with known central nervous system (CNS) activity. Its potential applications in modulating neurotransmitter systems or enzyme inhibition are areas of active investigation, aligning with current trends in precision medicine and personalized therapies.

The synthesis of CAS No. 1215515-58-4 involves multi-step organic reactions, including alkylation and condensation processes, to achieve the desired molecular framework. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for further preclinical and clinical studies, reflecting the growing emphasis on quality control in pharmaceutical manufacturing.

From a commercial perspective, 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride is primarily supplied to research institutions and pharmaceutical companies engaged in drug development. Its CAS registry number (1215515-58-4) serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard laboratory conditions and its solubility profile in common organic solvents further enhance its utility in experimental settings.

Environmental and safety considerations are paramount when handling benzodiazole-based compounds. While CAS No. 1215515-58-4 is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on sustainable chemistry and workplace safety, which are increasingly prioritized by regulatory bodies and research organizations worldwide.

In summary, 1-2-(3,4-dimethylphenoxy)ethyl-2-(piperidin-1-yl)methyl-1H-1,3-benzodiazole hydrochloride represents a promising candidate for further scientific exploration. Its unique chemical structure and potential biological activities make it a valuable tool for advancing our understanding of molecular interactions and therapeutic mechanisms. As research continues to uncover its full potential, this compound may play a pivotal role in the development of next-generation pharmaceuticals.